Cas no 802982-14-5 (3-Butyn-1-ol, 4-[4-(3-bromopropoxy)phenyl]-)

• Product name: 3-Butyn-1-ol, 4-[4-(3-bromopropoxy)phenyl]-
• CAS No: 802982-14-5
• MF: C₁₃H₁₅O₂Br
• MW: 283.161
• CID: 705909
• PubChem ID: 71421248

3-Butyn-1-ol, 4-[4-(3-bromopropoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-1-ol, 4-[4-(3-bromopropoxy)phenyl]-
• 4-[4-(3-bromopropoxy)phenyl]but-3-yn-1-ol
• DTXSID60840409
• 802982-14-5

• Inchi： InChI=1S/C13H15BrO2/c14-9-3-11-16-13-7-5-12(6-8-13)4-1-2-10-15/h5-8,15H,2-3,9-11H2
• InChI Key： OGEQIIACQKKPIX-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C#CCCO)OCCCBr

Computed Properties

• Exact Mass: 282.02554g/mol
• Monoisotopic Mass: 282.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų